Cas no 1353553-09-9 (Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]-)
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]-
- 4-(3-aminophenoxy)-N-(4-(4-methylpiperazin-1-yl)phenyl)thieno[3,2-d]pyrimidin-2-amine
- 4-(3-aminophenoxy)-N-(4-(4-methylpiperazin-1-yl)phenyl)thieno[3,2-d]pyrimidin-2-amine(WXC02937)
- 4-(3-aminophenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]thieno[3,2-d]pyrimidin-2-amine
- SB18218
- SCHEMBL14924118
- W12117
- AKOS027429158
- 4-(3-aminophenoxy)-N-(4-(4-methylpiperazin-1-yl)phenyl)thieno[3,2-d]pyrimidine-2-amine
- WJNHDWYVKAPANE-UHFFFAOYSA-N
- 1353553-09-9
- AS-74218
- MFCD30185159
-
- MDL: MFCD30185159
- Inchi: 1S/C23H24N6OS/c1-28-10-12-29(13-11-28)18-7-5-17(6-8-18)25-23-26-20-9-14-31-21(20)22(27-23)30-19-4-2-3-16(24)15-19/h2-9,14-15H,10-13,24H2,1H3,(H,25,26,27)
- InChI Key: WJNHDWYVKAPANE-UHFFFAOYSA-N
- SMILES: C1(NC2=CC=C(N3CCN(C)CC3)C=C2)=NC(OC2=CC=CC(N)=C2)=C2SC=CC2=N1
Computed Properties
- Exact Mass: 432.17323058g/mol
- Monoisotopic Mass: 432.17323058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 108Ų
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- Security Information
- Storage Condition:(BD570257)
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM273794-1g |
4-(3-Aminophenoxy)-N-(4-(4-methylpiperazin-1-yl)phenyl)thieno[3,2-d]pyrimidin-2-amine |
1353553-09-9 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM273794-1g |
4-(3-Aminophenoxy)-N-(4-(4-methylpiperazin-1-yl)phenyl)thieno[3,2-d]pyrimidin-2-amine |
1353553-09-9 | 97% | 1g |
$842 | 2021-08-18 | |
| eNovation Chemicals LLC | D762476-100mg |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 100mg |
$335 | 2024-06-06 | |
| eNovation Chemicals LLC | D762476-250mg |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 250mg |
$570 | 2024-06-06 | |
| eNovation Chemicals LLC | D762476-1g |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 1g |
$1140 | 2024-06-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R155906-100mg |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 100mg |
¥1947 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R155906-250mg |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 250mg |
¥3407 | 2023-09-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD570257-1g |
4-(3-Aminophenoxy)-N-(4-(4-methylpiperazin-1-yl)phenyl)thieno[3,2-d]pyrimidin-2-amine |
1353553-09-9 | 97% | 1g |
¥5901.0 | 2023-04-02 | |
| 1PlusChem | 1P009XY2-100mg |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 100mg |
$263.00 | 2023-12-22 | |
| 1PlusChem | 1P009XY2-250mg |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- |
1353553-09-9 | 95% | 250mg |
$475.00 | 2023-12-22 |
Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]-
Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- (CAS No. 1353553-09-9): A Comprehensive Overview
Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- (CAS No. 1353553-09-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications.
The structure of Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- is characterized by a thienopyrimidine core linked to a substituted phenyl group via an aminophenoxy moiety. The presence of the piperazine ring and the methyl group further enhances its pharmacological properties, making it a promising candidate for various drug development programs.
Recent studies have highlighted the potential of thienopyrimidines in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- contribute to its ability to interact with specific biological targets, such as kinases and receptors.
In the context of cancer research, thienopyrimidines have shown promise as potent inhibitors of kinases involved in cell proliferation and survival pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- effectively inhibited the activity of the epidermal growth factor receptor (EGFR), a key driver of tumor growth in many types of cancer. This inhibition led to a significant reduction in cell proliferation and induction of apoptosis in cancer cells.
Beyond oncology, this compound has also been investigated for its potential neuroprotective effects. Research conducted by a team at the University of California revealed that Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- exhibited neuroprotective properties by modulating the activity of N-methyl-D-aspartate (NMDA) receptors. These findings suggest that this compound could be a valuable therapeutic agent for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its biological activities, the chemical stability and solubility properties of Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- are crucial for its development as a pharmaceutical product. Studies have shown that this compound exhibits good stability under various conditions and has acceptable solubility in both aqueous and organic solvents. These characteristics are essential for ensuring its effective delivery and bioavailability in vivo.
The synthesis of Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- involves several steps, including the formation of the thienopyrimidine core and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in large-scale drug discovery and development programs.
Clinical trials are currently underway to evaluate the safety and efficacy of Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- in various therapeutic indications. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, Thieno[3,2-d]pyrimidin-2-amine, 4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]- (CAS No. 1353553-09-9) represents a promising candidate for the treatment of various diseases due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of focus in medicinal chemistry and pharmaceutical research.
1353553-09-9 (Thieno[3,2-d]pyrimidin-2-amine,4-(3-aminophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)